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Compound of Interest

Compound Name: R547

Cat. No.: B1678716

Disclaimer: This document provides essential safety and logistical information for handling the
potent CDK inhibitor R547 (CAS 741713-40-6). It is intended for use by trained researchers,
scientists, and drug development professionals. Always consult the specific Safety Data Sheet
(SDS) for R547 and your institution's safety protocols before handling this compound.

R547 is a potent, ATP-competitive inhibitor of Cyclin-Dependent Kinases (CDKs) 1, 2, and 4.[1]
[2][3] It is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[4] Due to its high potency, appropriate handling procedures are critical to minimize
exposure and ensure personnel safety.

Hazard Identification and Risk Assessment

A thorough risk assessment should be conducted before any work with R547 begins. The

following table summarizes the known hazards.
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Hazard Classification Description Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
Acute Oral Toxicity (Category ) this product. P301 + P312: IF
Harmful if swallowed.[4]
4) SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.[4]

. - P273: Avoid release to the
Acute Aquatic Toxicity

Very toxic to aquatic life.[4] environment. P391: Collect
(Category 1) .
spillage.[4]
P501: Dispose of
Chronic Aquatic Toxicity Very toxic to aquatic life with contents/container to an
(Category 1) long lasting effects.[4] approved waste disposal plant.

[4]

Personal Protective Equipment (PPE)

The level of PPE required depends on the specific procedure and the quantity of R547 being
handled. For all procedures involving the solid form of R547, a containment strategy is

essential.
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Procedure

Minimum PPE Requirement

Handling solid R547 (weighing, aliquoting)

Primary Engineering Control: Chemical fume
hood, ventilated balance enclosure, or glove
box. Respiratory Protection: NIOSH-approved
respirator (e.g., N95 or higher). Eye Protection:
Safety goggles with side-shields. Hand
Protection: Double-gloving with nitrile gloves.
Body Protection: Impervious lab coat,

disposable sleeves.

Preparing solutions

Primary Engineering Control: Chemical fume
hood. Respiratory Protection: Recommended,
especially for initial dissolution. Eye Protection:
Safety goggles with side-shields. Hand
Protection: Nitrile gloves. Body Protection: Lab

coat.

In-vitro/In-vivo administration

Eye Protection: Safety glasses or goggles. Hand
Protection: Nitrile gloves. Body Protection: Lab

coat.

Standard Operating Procedures

Adherence to standard operating procedures is crucial for minimizing exposure risk. The

following workflow outlines the key steps for safely handling R547.
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Caption: General workflow for handling potent compounds like R547.
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Spill Management

In the event of a spill, immediate and appropriate action is necessary. The following flowchart
provides a decision-making guide for spill response.

Spill Occurs

Contained & Small arge or Uncontained

Minor Spill Major Spill
l
Cleanup Procedure Evacuate Area
i
Dispose of Waste Notify EHS
i
Decontaminate Secure Area

Click to download full resolution via product page

Caption: Decision-making flowchart for R547 spill response.

Minor Spill Cleanup (Solid or Liquid):

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, cover the spill with absorbent material.

o For liquid spills, gently apply the absorbent material from the outside in.

» For solid spills, gently cover with a damp paper towel to avoid raising dust.

o Carefully collect the contaminated material into a designated hazardous waste container.

o Decontaminate the spill area with a suitable cleaning agent, such as soap and water.[5]

» Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All waste contaminated with R547 must be disposed of as hazardous chemical waste.[6][7]

Waste Type Disposal Procedure
Collect in a clearly labeled, sealed container.
Solid R547 Dispose of through your institution's hazardous

waste program.

Contaminated Labware (pipette tips, tubes)

Collect in a designated, lined hazardous waste

container. Do not dispose of in regular trash.

Liquid Waste (solutions containing R547)

Collect in a sealed, compatible, and clearly
labeled hazardous waste container. Segregate

from other chemical waste streams if necessary.

[7]

Contaminated PPE

Double-bag in clear plastic bags and dispose of

as hazardous solid waste.[6]

Experimental Protocol: Preparation of a 10 mM

Stock Solution in DMSO

This protocol outlines the steps for preparing a stock solution of R547. All steps involving solid

R547 should be performed in a chemical fume hood or other containment device.
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Caption: Workflow for preparing an R547 stock solution.
Methodology:

o Calculate the required mass: Based on the molecular weight of R547 (441.45 g/mol ),
calculate the mass needed to prepare the desired volume of a 10 mM solution.

e Weigh R547: In a chemical fume hood, carefully weigh the calculated amount of R547 into a
suitable vial.

e Add Solvent: Add the appropriate volume of DMSO to the vial.
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o Dissolve: Vortex the solution until the R547 is completely dissolved. Gentle warming may be
required.

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes and store at
-20°C.[4]

By adhering to these safety and handling guidelines, researchers can minimize the risks
associated with the potent CDK inhibitor R547 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

